Cas no 1177302-59-8 (2-(Thiophen-2-yl)-2-tosylethanamine hydrochloride)

• Product Name: 2-(Thiophen-2-yl)-2-tosylethanamine hydrochloride
• CAS No: 1177302-59-8
• MF: C₁₃H₁₆ClNO₂S₂
• MW: 317.854640007019
• CID: 5176928
• Update Time: 2025-05-21

2-(Thiophen-2-yl)-2-tosylethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(thiophen-2-yl)-2-tosylethanamine hydrochloride
• 2-(4-methylphenyl)sulfonyl-2-thiophen-2-ylethanamine;hydrochloride
• 2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethan-1-amine hydrochloride
• VU0609719-1
• 2-Thiopheneethanamine, β-[(4-methylphenyl)sulfonyl]-, hydrochloride (1:1)
• 2-(Thiophen-2-yl)-2-tosylethanamine hydrochloride

• Inchi： 1S/C13H15NO2S2.ClH/c1-10-4-6-11(7-5-10)18(15,16)13(9-14)12-3-2-8-17-12;/h2-8,13H,9,14H2,1H3;1H
• InChI Key： PUPMCYYUYVHLSL-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC(C)=CC=1)(C(C1=CC=CS1)CN)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 356
• Topological Polar Surface Area: 96.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 2-(Thiophen-2-yl)-2-tosylethanamine hydrochloride

2-(Thiophen-2-yl)-2-tosylethanamine Hydrochloride

Introduction to 2-(Thiophen-2-yl)-2-tosylethanamine Hydrochloride

2-(Thiophen-2-yl)-2-tosylethanamine hydrochloride, a compound with the CAS number 1177302-59-8, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a thiophene ring, a tosyl group, and an amine functional group. The presence of these groups makes it highly versatile and valuable for various applications in drug design and synthesis.

The thiophene ring, a five-membered aromatic heterocycle containing one sulfur atom, is known for its stability and ability to participate in diverse chemical reactions. The tosyl group, derived from toluenesulfonic acid, is an excellent leaving group and plays a crucial role in nucleophilic substitution reactions. Combined with the amine group, this compound exhibits unique reactivity and selectivity, making it an attractive target for researchers in medicinal chemistry.

Recent studies have highlighted the potential of 2-(Thiophen-2-yl)-2-tosylethanamine hydrochloride in the development of bioactive molecules. Its ability to act as a precursor in the synthesis of complex heterocyclic compounds has been extensively explored. For instance, researchers have utilized this compound to construct various nitrogen-containing heterocycles, which are often found in biologically active compounds such as alkaloids and antibiotics.

The synthesis of 1177302-59-8 involves a multi-step process that typically starts with the preparation of the thiophene derivative followed by the introduction of the tosyl and amine groups. The optimization of these steps has been a focus of recent research efforts, with the aim of improving yield and purity while reducing reaction time.

In terms of applications, 2-(Thiophen-2-yl)-2-tosylethanamine hydrochloride has shown promise in the field of catalysis. Its ability to act as a chiral auxiliary or catalyst in asymmetric synthesis has been demonstrated in several studies. This property is particularly valuable in the production of enantiomerically pure compounds, which are essential in pharmaceuticals.

Moreover, this compound has been employed as an intermediate in the synthesis of various bioactive molecules. For example, it has been used to prepare inhibitors for key enzymes involved in disease pathways such as kinases and proteases. These inhibitors have shown potential in treating conditions like cancer and inflammatory diseases.

The stability and reactivity of 1177302-59-8 make it an ideal candidate for further exploration in drug discovery programs. Its ability to undergo various transformations under mild conditions facilitates its use in modular synthetic strategies, enabling researchers to efficiently construct complex molecular architectures.

In conclusion, 2-(Thiophen-2-yl)-2-tosylethanamine hydrochloride (CAS No: 1177302-59-8) is a versatile compound with significant potential in organic synthesis and drug discovery. Its unique structure and reactivity continue to drive innovative research across multiple disciplines within chemistry.